Cas no 1467272-22-5 (1H-Indole-3-acetic acid, 4-chloro-7-fluoro-2,3-dihydro-2-oxo-)

• Product Name: 1H-Indole-3-acetic acid, 4-chloro-7-fluoro-2,3-dihydro-2-oxo-
• CAS No: 1467272-22-5
• MF: C₁₀H₇ClFNO₃
• MW: 243.618885278702
• CID: 5252117
• Update Time: 2025-05-24

1H-Indole-3-acetic acid, 4-chloro-7-fluoro-2,3-dihydro-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-acetic acid, 4-chloro-7-fluoro-2,3-dihydro-2-oxo-
• 2-(4-Chloro-7-fluoro-2-oxoindolin-3-yl)acetic acid

• Inchi： 1S/C10H7ClFNO3/c11-5-1-2-6(12)9-8(5)4(3-7(14)15)10(16)13-9/h1-2,4H,3H2,(H,13,16)(H,14,15)
• InChI Key： CBLCAKKSMCCKQL-UHFFFAOYSA-N
• SMILES： N1C2=C(C(Cl)=CC=C2F)C(CC(O)=O)C1=O

Additional information on 1H-Indole-3-acetic acid, 4-chloro-7-fluoro-2,3-dihydro-2-oxo-

1H-Indole-3-acetic acid, 4-chloro-7-fluoro-2,3-dihydro-2-oxo

The compound 1H-indole-3-acetic acid, 4-chloro-7-fluoro-2,3-dihydro-2-oxo (CAS No. 1467272-22-5) is a highly specialized organic molecule with significant potential in various fields of research and application. This compound belongs to the class of indole derivatives, which are well-known for their diverse biological activities and structural versatility. The presence of functional groups such as the indole ring, acetic acid moiety, and halogen substituents (chlorine and fluorine) makes this compound a unique candidate for exploring its role in plant growth regulation, pharmacological applications, and material science.

Recent studies have highlighted the importance of indole derivatives in modulating plant hormone signaling pathways. 1H-indole-3-acetic acid is a natural auxin analog, which plays a crucial role in plant growth and development. The introduction of halogen substituents (chlorine at position 4 and fluorine at position 7) in this compound has been shown to enhance its stability and bioavailability. These modifications also influence its interaction with target proteins, making it a promising candidate for developing novel agrochemicals or pharmaceutical agents.

One of the most intriguing aspects of this compound is its potential as a plant growth regulator. Auxins are essential hormones that regulate cell elongation, root formation, and stress responses in plants. By modifying the indole backbone with halogen atoms, researchers have observed enhanced auxin activity in laboratory settings. This suggests that 1H-indole-3-acetic acid, 4-chloro-7-fluoro-2,3-dihydro-2-oxo could be used to improve crop yields under adverse environmental conditions or to develop sustainable agricultural practices.

In the field of pharmacology, this compound has shown potential as a lead molecule for drug discovery. The indole ring is a common structural motif in many bioactive compounds, including anticancer agents and antiviral drugs. The presence of chlorine and fluorine substituents introduces additional electronic effects and steric hindrance, which can be exploited to design molecules with specific therapeutic properties. For instance, recent research has explored the ability of this compound to inhibit key enzymes involved in inflammatory pathways or neurodegenerative diseases.

The synthesis of 1H-indole derivatives has also been an area of active research. Traditional methods often involve multi-step reactions with low yields or harsh reaction conditions. However, advancements in catalytic chemistry have enabled the development of more efficient synthesis routes for this compound. For example, transition metal-catalyzed cross-coupling reactions have been employed to construct the indole skeleton with high precision and selectivity.

From a materials science perspective, the unique electronic properties of this compound make it an interesting candidate for applications in organic electronics. The conjugated system formed by the indole ring and adjacent functional groups can exhibit desirable optical and electrical properties. Researchers have explored its potential as a component in organic light-emitting diodes (OLEDs) or photovoltaic devices.

In conclusion, 1H-indole-3-acetic acid, 4-chloro-7-fluoro-2,3-dihydro_oxo_ (CAS No. 146727_005) represents a versatile platform for exploring diverse applications across multiple disciplines. Its unique chemical structure combined with recent advances in synthetic methods and biological studies positions it as a valuable tool for future innovations in agriculture biotechnology pharmaceuticals materials science.